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Compound of Interest

Compound Name: Diethyl 2-(4-nitrophenyl)malonate

Cat. No.: B082213 Get Quote

Technical Guide: Diethyl 2-(4-
nitrophenyl)malonate
CAS Number: 10565-13-6

This technical guide provides comprehensive information on Diethyl 2-(4-
nitrophenyl)malonate, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Properties
Diethyl 2-(4-nitrophenyl)malonate is a substituted malonic ester derivative. The presence of

the electron-withdrawing nitrophenyl group significantly influences its chemical reactivity,

making it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 10565-13-6 [1]

Molecular Formula C₁₃H₁₅NO₆

Molecular Weight 281.26 g/mol

IUPAC Name
diethyl 2-(4-

nitrophenyl)propanedioate

Synonyms

Diethyl 4-nitrophenylmalonate,

2-(4-Nitrophenyl)-malonic acid

diethyl ester

[1]

Appearance
Not specified, likely a solid or

oil

Solubility Very slightly soluble (0.19 g/L)

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Diethyl 2-(4-
nitrophenyl)malonate.

Table 2: Spectroscopic Data
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Spectrum Type Key Data Points Reference

¹H NMR

Data available on PubChem,

acquired on a Bruker WM-250

instrument.

¹³C NMR

Data available for related

compounds, such as diethyl 2-

(1-(4-nitrophenyl)-3-oxo-3-

phenylpropyl)malonate.

[2]

Infrared (IR)

IR spectra for related

compounds like Diethyl 2-(4-

nitrobenzylidene)malonate are

available.

Mass Spectrometry

General fragmentation

patterns for 2-substituted

diethyl malonate derivatives

have been described. The loss

of the malonate group (M-159)

is a common fragmentation.

[3]

Synthesis and Reactivity
The synthesis of Diethyl 2-(4-nitrophenyl)malonate can be approached through the principles

of malonic ester synthesis. Given the challenges with direct arylation of diethyl malonate,

alternative strategies are often employed.

Proposed Synthetic Workflow
A potential synthetic route involves the nucleophilic aromatic substitution of a suitable 4-nitro-

substituted benzene derivative with the enolate of diethyl malonate.
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Proposed Synthesis of Diethyl 2-(4-nitrophenyl)malonate

Diethyl malonate

Diethyl malonate enolate

Deprotonation

Strong Base (e.g., NaH)

4-Fluoronitrobenzene

Diethyl 2-(4-nitrophenyl)malonate

Nucleophilic Aromatic Substitution

Aqueous Workup and Purification

Aprotic Solvent (e.g., DMF)
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Workflow for Antifungal Activity Screening

Synthesize Diethyl 2-(4-nitrophenyl)malonate
and its derivatives

Primary Screening:
In vitro antifungal assay against a panel of fungal pathogens (e.g., Fusarium oxysporum)

Activity Observed?

Determine Minimum Inhibitory Concentration (MIC)
and Minimum Fungicidal Concentration (MFC)

Yes

Inactive/Discard

No

Cytotoxicity Assays
(e.g., against mammalian cell lines)

Selective Toxicity?

Mechanism of Action Studies

Yes

Toxic/Discard

No

Lead Compound for Further Development

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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